Cas no 154184-56-2 (Bicyclo[3.1.0]hexane-1-carboxylicacid, 4-oxo-, methyl ester)

Technical Introduction: Bicyclo[3.1.0]hexane-1-carboxylic acid, 4-oxo-, methyl ester is a bicyclic compound featuring a strained cyclohexane framework with a ketone functionality at the 4-position and an ester group at the 1-position. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly for cyclopropanation and ring-opening reactions. The methyl ester enhances solubility in organic solvents, facilitating handling and further derivatization. Its rigid bicyclic scaffold is useful for studying steric and electronic effects in mechanistic studies or as a building block in pharmaceutical and agrochemical research. The compound’s defined stereochemistry and functional group versatility contribute to its utility in complex molecule synthesis.

Bicyclo[3.1.0]hexane-1-carboxylicacid, 4-oxo-, methyl ester structure

154184-56-2 structure

Product Name:Bicyclo[3.1.0]hexane-1-carboxylicacid, 4-oxo-, methyl ester

CAS No:154184-56-2

MF:C₈H₁₀O₃

MW:154.163202762604

CID:106479

PubChem ID:45090180

Update Time:2025-10-08

Bicyclo[3.1.0]hexane-1-carboxylicacid, 4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Bicyclo[3.1.0]hexane-1-carboxylicacid, 4-oxo-, methyl ester
- Bicyclo[3.1.0]hexane-1-carboxylic acid, 4-oxo-, methyl ester (9CI)
- methyl 4-oxo-5-phenylselenopentanoate
- methyl 4-oxobicyclo<3.1.0>hexane-1-carboxylate
- Methyl4-oxobicyclo[3.1.0]hexane-1-carboxylate
- EN300-754649
- 154184-56-2
- Methyl 4-oxobicyclo[3.1.0]hexane-1-carboxylate
- Bicyclo[3.1.0]hexane-1-carboxylic acid,4-oxo-,methyl ester(9ci)
- Inchi： 1S/C8H10O3/c1-11-7(10)8-3-2-6(9)5(8)4-8/h5H,2-4H2,1H3
- InChI Key： DMSFPZWNLWCYGB-UHFFFAOYSA-N
- SMILES： O=C1CCC2(C(=O)OC)CC21

Computed Properties

Exact Mass: 154.06300
Monoisotopic Mass: 154.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37000
LogP: 0.52860

Bicyclo[3.1.0]hexane-1-carboxylicacid, 4-oxo-, methyl ester Pricemore >>

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Enamine	EN300-754649-0.05g	methyl 4-oxobicyclo[3.1.0]hexane-1-carboxylate	154184-56-2	95%	0.05g	$1880.0	2024-05-23
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Enamine	EN300-754649-1.0g	methyl 4-oxobicyclo[3.1.0]hexane-1-carboxylate	154184-56-2	95%	1.0g	$2239.0	2024-05-23
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